Cas no 1645399-00-3 (N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide)

• Product Name: N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide
• CAS No: 1645399-00-3
• MF: C₁₆H₁₄ClN₃OS
• MW: 331.819860935211
• CID: 5900111
• PubChem ID: 86778845
• Update Time: 2025-06-08

N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-CHLOROPHENYL)(CYANO)METHYL]-3-(PYRIDIN-2-YLSULFANYL)PROPANAMIDE
• AKOS030705165
• EN300-26686807
• N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide
• 1645399-00-3
• Z1390201251

• Inchi： 1S/C16H14ClN3OS/c17-13-5-3-4-12(10-13)14(11-18)20-15(21)7-9-22-16-6-1-2-8-19-16/h1-6,8,10,14H,7,9H2,(H,20,21)
• InChI Key： OMPBCZWCUZQGHK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)NC(CCSC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 331.0546109g/mol
• Monoisotopic Mass: 331.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.1Ų

Additional information on N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide

N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide (CAS No. 1645399-00-3): A Comprehensive Overview

N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide (CAS No. 1645399-00-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide (CAS No. 1645399-00-3) is defined by its complex arrangement of functional groups. The molecule consists of a pyridine ring linked to a sulfanyl group, which is further connected to a propanamide chain. The presence of a chlorophenyl and cyanomethyl substituents adds to its structural diversity and potential biological activity. The synthesis of this compound typically involves multi-step reactions, including the formation of the sulfanyl linkage and the attachment of the chlorophenyl and cyanomethyl groups.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. This method not only enhances the synthetic process but also aligns with green chemistry principles by minimizing waste and energy consumption.

Biological Activities

N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide has demonstrated a wide range of biological activities, making it a valuable candidate for further research and development. One of its most significant applications is in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit apoptosis in neuronal cells and reduce oxidative stress, which are critical factors in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide has also shown promise in cancer therapy. Preclinical studies have demonstrated its ability to induce cell cycle arrest and apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of specific kinases involved in cell proliferation and survival pathways. These findings suggest that this compound could be a potential lead for developing new anticancer drugs.

Pharmacokinetics and Toxicology

The pharmacokinetic properties of N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide have been extensively studied to understand its behavior in biological systems. Research indicates that this compound exhibits good oral bioavailability and favorable distribution properties, allowing it to effectively reach target tissues. However, further studies are needed to optimize its pharmacokinetic profile for clinical applications.

Toxicological assessments have also been conducted to evaluate the safety profile of N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide. Initial results suggest that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to ensure its long-term safety and efficacy.

Clinical Trials and Future Prospects

The promising preclinical data on N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide have paved the way for clinical trials to assess its therapeutic potential in humans. Several Phase I trials are currently underway to evaluate its safety, tolerability, and pharmacokinetics in healthy volunteers. Preliminary results from these trials are encouraging, with no major safety concerns reported so far.

If these initial trials prove successful, subsequent Phase II and III trials will be conducted to further investigate the efficacy of N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide in specific patient populations. The ultimate goal is to develop this compound into a viable treatment option for neurological disorders and cancer.

Conclusion

In conclusion, N-[(3-Chlorophenyl)-cyanomethyl]-3-pyridin-2-ylsulfanylpropanamide (CAS No. 1645399-00-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for advancing treatments in areas such as neurology and oncology.